Cyclohexyl Cinnamate: A Physicochemical Profile for Researchers
Cyclohexyl Cinnamate: A Physicochemical Profile for Researchers
An In-depth Technical Guide for Scientists and Drug Development Professionals
Cyclohexyl cinnamate is a cinnamate ester recognized for its characteristic fruity, peach- and cherry-like aroma.[1][2] Primarily utilized as a flavoring and fragrance agent in various industries, a thorough understanding of its physicochemical properties is essential for its application, quality control, and safety assessment.[1][3][4] This technical guide provides a comprehensive overview of the core physicochemical data of cyclohexyl cinnamate, details the experimental methodologies for their determination, and presents a logical workflow for its characterization.
Core Physicochemical Properties
The fundamental physical and chemical characteristics of cyclohexyl cinnamate are summarized below. These properties are crucial for predicting its behavior in various matrices, designing formulations, and ensuring handling safety.
| Property | Value | Reference(s) |
| Molecular Formula | C₁₅H₁₈O₂ | [5][6] |
| Molecular Weight | 230.30 g/mol | [1][6] |
| Appearance | Colorless to pale yellow, clear viscous liquid to solid. | [1][3] |
| Odor | Fruity, peach, cherry, and almond-like odor. | [2][4][7] |
| Melting Point | 50-53 °C; 82.4 °C | [2][3][4][7] |
| Boiling Point | 346 °C at 760 mm Hg; 195 °C at 12.00 mm Hg; 139-143 °C at 1.00 mm Hg | [2][3][4][7] |
| Density / Specific Gravity | 1.06 g/mL at 25 °C; 1.048 to 1.058 at 25 °C | [3][4][7] |
| Solubility | Insoluble in water; poorly soluble in propylene glycol; soluble in alcohol. | [2][3][7] |
| Refractive Index | 1.558 to 1.564 at 20 °C | [1][4] |
| Flash Point | 144 °C (291.2 °F); 143.33 °C (290 °F) TCC | [3][7] |
| logP (o/w) | 4.24 | [3][4] |
Experimental Protocols
The determination of the physicochemical properties listed above follows standardized laboratory procedures. Below are detailed methodologies for key experiments.
Synthesis: Fischer-Speier Esterification
Cyclohexyl cinnamate is typically synthesized via the Fischer-Speier esterification of cinnamic acid and cyclohexanol, using an acid catalyst.[2]
-
Materials: Cinnamic acid, cyclohexanol, concentrated sulfuric acid (catalyst), and a suitable solvent (e.g., toluene).
-
Procedure:
-
Combine equimolar amounts of cinnamic acid and cyclohexanol in a round-bottom flask.
-
Add a catalytic amount of concentrated sulfuric acid.
-
Add a solvent like toluene to facilitate azeotropic removal of water.
-
Fit the flask with a Dean-Stark apparatus and a reflux condenser.
-
Heat the mixture to reflux. The water produced during the reaction is collected in the Dean-Stark trap, driving the equilibrium towards the ester product.
-
Monitor the reaction progress by measuring the amount of water collected.
-
Once the reaction is complete, cool the mixture and neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution).
-
Wash the organic layer with water and brine.
-
Dry the organic layer over an anhydrous salt (e.g., magnesium sulfate).
-
Remove the solvent under reduced pressure.
-
Purify the resulting crude cyclohexyl cinnamate by vacuum distillation.[8][9]
-
Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity.[4][10]
-
Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes.[4][10]
-
Procedure:
-
Finely powder a small, dry sample of cyclohexyl cinnamate.
-
Pack the powder into a capillary tube to a height of 1-2 mm by tapping the sealed end on a hard surface.[11]
-
Place the capillary tube in the heating block of the melting point apparatus.
-
Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting point.
-
Then, reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium.[4]
-
Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).
-
The melting point is reported as the range T1-T2. A sharp melting range (0.5-1.0 °C) is indicative of a pure compound.[4]
-
Boiling Point Determination (Distillation Method)
This method is suitable for determining the boiling point of a liquid at atmospheric or reduced pressure.[2][12]
-
Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.
-
Procedure:
-
Place a sample of cyclohexyl cinnamate (at least 5 mL) into the distillation flask along with a few boiling chips.[12]
-
Set up a simple distillation apparatus. Ensure the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.
-
Begin heating the flask gently.
-
Record the temperature when the liquid begins to boil and a stable ring of condensate is established on the thermometer. This constant temperature is the boiling point.
-
Record the ambient barometric pressure, as the boiling point is pressure-dependent.[2] For measurements not at standard pressure (760 mm Hg), a pressure correction can be applied.
-
Density Determination (Pycnometer or Digital Density Meter)
Density is determined by measuring the mass of a known volume of the substance. ASTM D1475 provides a standard method for liquids.[6]
-
Apparatus: A pycnometer (a specific volume glass flask) or a digital density meter.
-
Procedure (using a pycnometer):
-
Clean and dry the pycnometer and determine its empty mass (m1).
-
Calibrate the pycnometer by filling it with deionized water at a specific temperature (e.g., 25 °C) and determine the mass (m2). The volume (V) is calculated using the known density of water.
-
Fill the dry pycnometer with cyclohexyl cinnamate at the same temperature and determine its mass (m3).
-
The density (ρ) is calculated using the formula: ρ = (m3 - m1) / V.[6]
-
Solubility Determination
-
Qualitative Solubility:
-
Add a small amount of cyclohexyl cinnamate (e.g., 10-20 mg) to separate test tubes containing 1 mL of different solvents (water, ethanol, propylene glycol).
-
Agitate the tubes and observe if the solute dissolves completely.[13]
-
-
Quantitative Water Solubility (Slow-Stir Method):
-
This method is preferred for hydrophobic substances to avoid the formation of emulsions that can overestimate solubility.[14]
-
Add an excess of cyclohexyl cinnamate to a known volume of water in a flask equipped with a magnetic stirrer.
-
Stir the mixture slowly for an extended period (24-72 hours) at a constant temperature to allow equilibrium to be reached.
-
Stop stirring and allow the phases to separate completely.
-
Carefully sample the aqueous phase, ensuring no undissolved ester is included. Centrifugation can aid in separation.
-
Analyze the concentration of cyclohexyl cinnamate in the aqueous sample using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).
-
Characterization Workflow
The logical progression from synthesis to full physicochemical characterization of cyclohexyl cinnamate is a critical process in research and quality control. This workflow ensures that the compound meets identity, purity, and safety standards.
Caption: Workflow for Synthesis and Physicochemical Characterization.
References
- 1. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
- 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
- 3. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
- 4. chem.ucalgary.ca [chem.ucalgary.ca]
- 5. store.astm.org [store.astm.org]
- 6. matestlabs.com [matestlabs.com]
- 7. standards.iteh.ai [standards.iteh.ai]
- 8. nopr.niscpr.res.in [nopr.niscpr.res.in]
- 9. par.nsf.gov [par.nsf.gov]
- 10. SSERC | Melting point determination [sserc.org.uk]
- 11. byjus.com [byjus.com]
- 12. chem.libretexts.org [chem.libretexts.org]
- 13. solubilityofthings.com [solubilityofthings.com]
- 14. researchgate.net [researchgate.net]
